3-Chloro-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine

• IUPAC Name: 3-chloro-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine
• InChI: InChI=1S/C6H8ClN3/c7-6-9-8-5-3-1-2-4-10(5)6/h1-4H2
• InChI Key: OFTYXETUCVASIR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=NN=C2Cl)C1
• Molecular Formula: C6H8ClN3
• Molecular Weight: 157.60 g/mol
• CAS RN: 1398534-61-6

Description

3-Chloro-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine is a chemical compound with the CAS Number: 1398534-61-6. It has a molecular weight of 157.6 and its linear formula is C6H8ClN3. It is a white to yellow solid.

Synthesis Analysis

The synthesis of this compound and similar compounds has been elaborated in the field of medicinal chemistry. The methods provide quick and multigram access to the target derivatives starting from commercially available nonexpensive reagents. The approaches were used to create a small library of the triazolopyrazines with a variety of substituents in position 3.

Molecular Structure Analysis

The molecular structure of this compound is based on a [1,2,4]triazolo[4,3-a]pyrazine platform. This structure is considered a “privileged structure” in medicinal chemistry, providing potent ligands for numerous receptors.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include interactions with a diversity of hydrazines or hydrazine hydrochlorides. These reactions lead to the formation of intermediates, which are then subjected to cyclization with esters of fluorinated acids or activated carbonyl compounds.

Physical And Chemical Properties Analysis

This compound is a white to yellow solid. It has a molecular weight of 157.6.

Scientific Research Applications

Synthesis and Chemical Reactivity

• Research has shown efficient methods for synthesizing [1,2,4]triazolo[4,3-a]pyridines, indicating their potential in creating a variety of chemical compounds. For instance, a palladium-catalyzed chemoselective monoarylation of hydrazides was utilized for synthesizing 20 analogues of [1,2,4]triazolo[4,3-a]pyridines with diverse substituents at the 3-position, demonstrating the compound's versatility in chemical synthesis (Reichelt et al., 2010).

Structural and Crystallographic Studies

• Crystallographic studies have been conducted to understand the structural properties of triazolopyridine compounds. For example, the crystal structure of an antifungal triazolopyridine compound was determined, showcasing its potential biological applications (Wang et al., 2018).

Pharmaceutical Applications

• Some triazolopyridine derivatives have been identified as novel anti-diabetes drug leads, stimulating glucagon-like peptide-1 (GLP-1) secretion. This highlights their potential in developing new treatments for diabetes (Mishchuk et al., 2016).

Antimicrobial and Antioxidant Activity

• The synthesis and in vitro screening of triazolopyridine derivatives have revealed antimicrobial and antioxidant activities, suggesting their utility in creating new antimicrobial agents (Flefel et al., 2018).

Future Directions

The future directions for the study of 3-Chloro-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine and similar compounds involve further synthetic applications of the library members for medicinally oriented synthesis. There is also potential for further exploration of the relationships between the structure of the heterocyclic scaffolds and their antimicrobial properties.